Cas no 2228741-67-9 (2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine
• CAS No: 2228741-67-9
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 6589058
• PubChem ID: 165757218
• Update Time: 2025-07-19

2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine
• 2228741-67-9
• 2-[1-(4-phenoxyphenyl)cyclopropyl]propan-2-amine
• EN300-1863567

• Inchi： 1S/C18H21NO/c1-17(2,19)18(12-13-18)14-8-10-16(11-9-14)20-15-6-4-3-5-7-15/h3-11H,12-13,19H2,1-2H3
• InChI Key： OPZJCBZIAMBWSK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine

Introduction to 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine (CAS No: 2228741-67-9)

2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine, identified by the Chemical Abstracts Service number 2228741-67-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif comprising a cyclopropyl group and a phenoxyphenyl moiety, has garnered attention due to its potential pharmacological properties. The presence of these distinct structural elements suggests a multifaceted interaction with biological targets, making it a subject of considerable research interest.

The compound's structure is characterized by a cyclopropylpropan-2-amine backbone, which is appended with a 4-phenoxyphenyl substituent. This arrangement creates a rigid framework that may influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The cyclopropyl group, known for its strained three-membered ring, often introduces conformational constraints that can modulate the compound's biological activity. In contrast, the phenoxyphenyl moiety, with its aromatic system and hydroxylated aromatic ring, is frequently associated with interactions involving enzymes and receptors.

Recent advancements in computational chemistry have enabled the detailed modeling of such molecules to predict their binding modes and interactions with biological targets. Studies using molecular docking techniques have suggested that 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine may exhibit binding affinity to certain enzyme families involved in metabolic pathways. This hypothesis is supported by the presence of hydrophobic pockets and polar interactions that are commonly exploited by drug-like molecules.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine make it an attractive candidate for further exploration as a lead compound. Its unique combination of functional groups provides a foundation for structure-based drug design, allowing chemists to systematically modify its properties while retaining its core pharmacophoric elements.

Current research in this area focuses on synthesizing analogs of 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine to optimize its pharmacokinetic and pharmacodynamic profiles. Techniques such as combinatorial chemistry and high-throughput screening are being employed to rapidly generate libraries of related compounds. These efforts aim to identify derivatives with enhanced potency, selectivity, and reduced toxicity.

The potential applications of this compound are broad and span multiple therapeutic areas. Preliminary in vitro studies have hinted at its activity against targets relevant to inflammatory diseases, neurodegenerative disorders, and cancer. The ability of 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine to modulate enzyme activity or receptor binding could provide a therapeutic edge in treating conditions where these biological pathways are dysregulated.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with precision. The case of 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine exemplifies how structural innovation can drive progress in drug discovery. By leveraging computational tools and synthetic methodologies, researchers are paving the way for next-generation therapeutics that address complex diseases more effectively than ever before.

The journey from a novel compound like 2228741-67-9 to a viable drug involves rigorous testing across multiple stages. Preclinical studies are essential to evaluate safety profiles, pharmacokinetic behavior, and potential side effects before human trials can commence. These studies provide critical data that informs decisions about whether to proceed with further development or refine the molecular structure.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine can be evaluated. Predictive models can identify promising candidates based on their chemical properties alone, reducing the time and resources required for experimental validation. This synergy between computational power and experimental validation represents a significant leap forward in pharmaceutical research.

In conclusion, 2-1-(4-phenoxyphenyl)cyclopropylpropan-2-amine (CAS No: 2228741-67-9) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics across various disease areas. As research progresses, we can anticipate further insights into its potential applications and mechanisms of action, solidifying its role as a key player in future drug discovery efforts.